Cas no 2171167-87-4 (2-{1-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-4-yl}acetic acid)

• Product Name: 2-{1-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-4-yl}acetic acid
• CAS No: 2171167-87-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6567843
• PubChem ID: 165817628
• Update Time: 2025-05-21

2-{1-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-4-yl}acetic acid
• EN300-1567858
• 2171167-87-4
• 2-{1-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanoyl]piperidin-4-yl}acetic acid

• Inchi： 1S/C27H32N2O6/c1-17(34-2)25(26(32)29-13-11-18(12-14-29)15-24(30)31)28-27(33)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23,25H,11-16H2,1-2H3,(H,28,33)(H,30,31)/t17-,25+/m1/s1
• InChI Key： QUQRZYHOQIPQOO-NSYGIPOTSA-N
• SMILES： O=C([C@H]([C@@H](C)OC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-4-yl}acetic acid

Professional Introduction to CAS No. 2171167-87-4: 2-{1-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-4-yl}acetic Acid

The compound with CAS No. 2171167-87-4, named 2-{1-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-4-yl}acetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a methoxy substituent. The stereochemistry at the 2S and 3R positions of the butanoyl group adds further complexity and specificity to its molecular configuration.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules, leveraging techniques such as stereoselective synthesis and peptide coupling. The presence of the Fmoc group suggests that this compound may be utilized in peptide synthesis as a protecting group, given its well-known role in solid-phase peptide synthesis (SPPS). Additionally, the methoxy substituent could play a role in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability.

Research into compounds like 2-{1-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-4-yl}acetic acid has been driven by their potential applications in drug discovery. For instance, piperidine derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The stereochemistry at the 2S and 3R positions is particularly intriguing, as it may influence the compound's interaction with biological targets such as enzymes or receptors.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy and selectivity of bioactive molecules. In this context, the (2S,3R) configuration of the butanoyl group could be critical for optimizing the compound's therapeutic potential. Furthermore, the Fmoc group not only serves as a protective moiety but also contributes to the molecule's stability during synthesis and storage.

The integration of advanced computational chemistry tools has facilitated a deeper understanding of this compound's properties. For example, molecular docking studies have revealed potential binding modes of 2-{1-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-4-yl}acetic acid with various biological targets. These insights are invaluable for guiding further experimental investigations and refining its therapeutic applications.

In conclusion, CAS No. 2171167-87